3,4-difluoro-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C8H9F2NO2S
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 3,4-difluoro-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H9F2NO2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,1-2H3
• InChI Key: LBWNOOJNSIMRIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)F

Description

3,4-difluoro-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H9F2NO2S and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Commercially available 3,4-difluorophenylsulfonylchloride (117 μL, 0.87 mmol) was dissolved in dichloromethane (5 mL), and dimethylamine hydrochloride (59 mg, 0.73 mmol) and triethylamine (203 μL, 1.45 mmol) were added, followed by stirring at room temperature for 2 hours. To the reaction solution, water (15 mL) was added, followed by extraction twice with dichloromethane (15 mL), and washing was carried out with saturated brine (15 mL), followed by drying over sodium sulfate. The solvent was distilled off under reduced pressure, followed by vacuum drying, to afford the desired compound (41.0 mg, yield 26%) as a colorless oil.